Cas no 286013-18-1 (Dimethyl Sulfate-13C2)

Dimethyl Sulfate-13C2 structure
Dimethyl Sulfate-13C2 structure
Product Name:Dimethyl Sulfate-13C2
CAS No:286013-18-1
MF:C2H6O4S
MW:128.116949558258
CID:248579
Update Time:2025-04-19

Dimethyl Sulfate-13C2 Chemical and Physical Properties

Names and Identifiers

    • Methanol-13C, sulfate(2:1) (9CI)
    • DIMETHYL SULFATE, [13C2]
    • Dimethyl sulfate-13C2
    • Dimethyl Sulfate-13C2
    • Inchi: 1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3/i1+1,2+1
    • InChI Key: VAYGXNSJCAHWJZ-ZDOIIHCHSA-N
    • SMILES: S(=O)(=O)(O[13CH3])O[13CH3]

Computed Properties

  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.355 g/mL at 25 °C
  • Melting Point: −32 °C(lit.)
  • Boiling Point: 188 °C(lit.)
  • Flash Point: 182 °F
  • Refractive Index: n20/D 1.3865(lit.)
  • Solubility: Not determined

Dimethyl Sulfate-13C2 Security Information

  • Hazardous Material transportation number:UN 1595 6.1/PG 1
  • WGK Germany:3
  • Hazard Category Code: 45-25-26-34-43-68
  • Safety Instruction: 53-45
  • Hazardous Material Identification: T+ Very
  • Risk Phrases:45-25-26-34-43-68

Dimethyl Sulfate-13C2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M286013-25mg
Dimethyl Sulfate-13C2
286013-18-1
25mg
$81.00 2023-05-18
TRC
M286013-50mg
Dimethyl Sulfate-13C2
286013-18-1
50mg
$144.00 2023-05-18
TRC
M286013-100mg
Dimethyl Sulfate-13C2
286013-18-1
100mg
$236.00 2023-05-18
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